(+)-Cyclosativene

• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• SMILES: CC(C)C1CCC2(C3C1C4C2(C4C3)C)C
• InChI: InChI=1S/C15H24/c1-8(2)9-5-6-14(3)10-7-11-13(12(9)10)15(11,14)4/h8-13H,5-7H2,1-4H3
• InChIKey: XBWACJDEQIZTPR-UHFFFAOYSA-N

(+)-Cyclosativene (CAS 22469-52-9) is a tetracyclic sesquiterpene hydrocarbon (C₁₅H₂₄) characterized by a bridged polycyclic framework. Identified as a volatile organic compound in numerous plant species, including Abies magnifica and Centaurea cineraria , its absolute configuration was established via stereoselective total synthesis of both (+)-sativene and (+)-cyclosativene, confirming its structural assignment.

(+)-Cyclosativene Tetracyclic Sesquiterpene CAS 22469-52-9: Structural Identity and Analytical Confirmation for Research Procurement

(+)-Cyclosativene (CAS 22469-52-9) is a tetracyclic sesquiterpene hydrocarbon (C₁₅H₂₄) characterized by a bridged polycyclic framework [1]. Identified as a volatile organic compound in numerous plant species, including Abies magnifica and Centaurea cineraria [2], its absolute configuration was established via stereoselective total synthesis of both (+)-sativene and (+)-cyclosativene, confirming its structural assignment [1]. The compound is found in essential oils at variable concentrations (e.g., 2.1–6.4% in Centaurea spinosociliata) [3] and serves as a chemoecological marker in plant-insect interactions [4].

1 Natural product analytical standard for chemical ecology studies

2 Sesquiterpene biosynthesis and pathway divergence research

3 Cell-based assay probe for neuronal model endpoints

4 VOC biomarker in plant-insect interaction research

• [1] Piers, E., Geraghty, M. B., & Soucy, M. (1973). Stereoselective Total Synthesis of Sesquiterpenoids: (+)-Sativene and (+)-Cyclosativene. Synthetic Communications, 3(6), 401-405. View Source
• [2] Togar, B., Turkez, H., Geyikoglu, F., Hacimuftuoglu, A., & Tatar, A. (2014). Antiproliferative, genotoxic and oxidant activities of cyclosativene in rat neuron and neuroblastoma cell lines. Archives of Biological Sciences, 66(3), 1171-1177. View Source
• [3] Formisano, C., Senatore, F., Bancheva, S., Bruno, M., & Rosselli, S. (2010). Volatile components from aerial parts of Centaurea spinosociliata Seenus ssp. cristata (Bartl.) Dostál and Centaurea spinosociliata Seenus ssp. spinosociliata growing wild in Croatia. Chemistry & Biodiversity, 7(12), 2901-2910. View Source
• [4] Beck, J. J., Smith, L., & Merrill, G. B. (2008). In situ volatile collection, analysis, and comparison of three Centaurea species and their relationship to biocontrol with herbivorous insects. Journal of Agricultural and Food Chemistry, 56(8), 2759-2764. View Source

Limitations of Generic Substitution for (+)-Cyclosativene: Structural Determinants of Bioactivity in Sesquiterpene Research

Substitution of (+)-cyclosativene with other sesquiterpenes—even those sharing the sativene carbon skeleton—is not supported by the available evidence due to distinct stereoelectronic features and resultant biological activity profiles. The compound's tetracyclic framework, absolute configuration, and specific cyclopropane ring geometry are critical determinants of its interaction with biological targets [1]. Computational studies demonstrate that (+)-cyclosativene, sativene, α-ylangene, and β-ylangene arise from a common bicyclic carbocation intermediate but diverge through distinct rearrangement pathways, yielding products with unique three-dimensional architectures [1]. Quantitative comparative assays reveal that (+)-cyclosativene exhibits bioactivity profiles that differ substantially from structurally related analogs in hepatoprotection, antibiofilm activity, insect behavior, and cellular proliferation endpoints [2].

! Tetracyclic framework and cyclopropane geometry may produce distinct bioactivity not shared by sativene or ylangenes

! Biosynthetic rearrangement divergence from common intermediate means biological profiles may not transfer across analogs

! Documented differences in antibiofilm concentration, medfly attractancy, and lipid peroxidation preclude direct class-level substitution

• [1] Lodewyk, M. W., Gutta, P., & Tantillo, D. J. (2008). Computational studies on biosynthetic carbocation rearrangements leading to sativene, cyclosativene, α-ylangene, and β-ylangene. The Journal of Organic Chemistry, 73(17), 6570-6579. View Source
• [2] Vinholes, J., Rudnitskaya, A., Gonçalves, P., Martel, F., Coimbra, M. A., & Rocha, S. M. (2014). Hepatoprotection of sesquiterpenoids: a quantitative structure-activity relationship (QSAR) approach. Food Chemistry, 146, 78-84. View Source

Quantitative Differentiation of (+)-Cyclosativene Against Structurally Related Sesquiterpenes

Hepatoprotective Activity of (+)-Cyclosativene in Lipid Peroxidation Assays

In a comparative study of 15 sesquiterpenoids, (+)-cyclosativene at 1 mM reduced malonaldehyde levels in endogenous and induced lipid peroxidation assays up to 35% and 70%, respectively, compared to ascorbic acid positive control [1]. This activity was comparable to other sesquiterpenoids in the panel; however, α-humulene was the only compound tested that failed to show significant reduction, establishing a clear functional divergence within the sesquiterpene class [1].

Lipid peroxidation

Class-level inference

Up to 35% (endog.) / 70% (induced) MDA reduction at 1 mM; α-humulene inactive

Supports oxidative stress assay context; activity not uniform across sesquiterpenes

Rat liver homogenate model; TBARS test

Evidence Dimension	Hepatoprotection (reduction of malonaldehyde levels)
Target Compound Data	Up to 35% reduction in endogenous lipid peroxidation; up to 70% reduction in induced lipid peroxidation at 1 mM
Comparator Or Baseline	14 of 15 sesquiterpenoids tested showed activity; α-humulene was inactive. Ascorbic acid used as positive control.
Quantified Difference	Active vs. inactive α-humulene (class-level distinction)
Conditions	Liver homogenates from Wistar rats; thiobarbituric acid reactive species (TBARS) test; 1 mM concentration

Why This Matters

Demonstrates that (+)-cyclosativene possesses measurable hepatoprotective capacity not uniformly shared across all sesquiterpenes, supporting its selection for oxidative stress-related research where α-humulene would be ineffective.

• [1] Vinholes, J., Rudnitskaya, A., Gonçalves, P., Martel, F., Coimbra, M. A., & Rocha, S. M. (2014). Hepatoprotection of sesquiterpenoids: a quantitative structure-activity relationship (QSAR) approach. Food Chemistry, 146, 78-84. View Source

Antibiofilm Activity of (+)-Cyclosativene at Low Concentrations

In a screen of 30 sesquiterpenes for biofilm formation inhibition in the presence of sucrose, (+)-cyclosativene exhibited significant inhibitory activity at 1.56 ppm, a concentration comparable to aromadendrene and alloaromadendrene, but substantially lower (8-fold) than the 12.5 ppm required for α-copaene and 32-fold lower than the 50 ppm required for β-eudesmol [1]. The mode of inhibition involved preventing bacterial adhesion to surfaces while cells remained planktonic, distinguishing this mechanism from conventional antimicrobial agents [1].

Antibiofilm

Head-to-head

1.56 ppm min. effective concentration; α-copaene 12.5 ppm, β-eudesmol 50 ppm

Reported lower concentration for biofilm inhibition screening; non-microbicidal mode

30 sesquiterpene panel, sucrose present

Evidence Dimension	Biofilm formation inhibition (minimum effective concentration)
Target Compound Data	1.56 ppm
Comparator Or Baseline	α-Copaene: 12.5 ppm; β-Eudesmol: 50 ppm; Aromadendrene: 1.56 ppm; Alloaromadendrene: 1.56 ppm
Quantified Difference	8-fold more potent than α-copaene; 32-fold more potent than β-eudesmol; equipotent to aromadendrene and alloaromadendrene
Conditions	30 sesquiterpenes screened; sucrose present; bacterial adhesion assay

Why This Matters

For research targeting biofilm inhibition or bacterial quorum sensing, (+)-cyclosativene offers substantially higher potency than common sesquiterpenes like α-copaene and β-eudesmol, enabling lower working concentrations and reduced off-target effects.

• [1] Ministry of Agriculture, Forestry and Fisheries (MAFF), Japan. (2010). Production of bacterial signal transduction inhibitors derived from ginger and their application to functional materials. Research Project No. 2010015071. View Source

Lack of Attractancy to Mediterranean Fruit Fly (Ceratitis capitata) Males

Field bioassays testing nine sesquiterpenes structurally related to the potent male medfly lure (+)-α-copaene demonstrated that (+)-cyclosativene was not attractive to male Ceratitis capitata, whereas (+)-α-copaene, (+)-β-copaene, (+)-α-ylangene, and (+)-β-ylangene exhibited measurable attraction [1]. This lack of attractancy contrasts sharply with (+)-α-copaene, which served as the positive control and elicited strong attraction [1].

Medfly attractancy

Head-to-head

Not attractive; (+)-α-copaene strongly attractive, other analogs moderately attractive

Behavioral assay comparator context; chemically similar, behaviorally distinct

Field bioassays, Ceratitis capitata males

Evidence Dimension	Male medfly attractancy
Target Compound Data	Not attractive
Comparator Or Baseline	(+)-α-Copaene: strong attraction; (+)-β-Copaene, (+)-α-ylangene, (+)-β-ylangene: somewhat attractive
Quantified Difference	Qualitative categorical difference (active vs. inactive)
Conditions	Field bioassays; Ceratitis capitata male flies

Why This Matters

In semiochemical research requiring a neutral or non-attractant sesquiterpene control in behavioral assays, (+)-cyclosativene is validated as a structurally related but behaviorally inert comparator to α-copaene and its active analogs.

• [1] Flath, R. A., Cunningham, R. T., Mon, T. R., & John, J. O. (1994). Male lures for Mediterranean fruit fly (Ceratitis capitata Wied.): Structural analogs of α-copaene. Journal of Chemical Ecology, 20(10), 2595-2609. View Source

Antiproliferative Activity and Cytotoxicity Profile in Neuronal Cell Models

In vitro assays using rat primary neurons and N2a neuroblastoma cells demonstrated that (+)-cyclosativene (10-400 μg/mL, 24 h exposure) significantly reduced cell viability in a dose-dependent manner, accompanied by decreased total antioxidant capacity (TAC) and increased total oxidative stress (TOS) at higher doses [1]. DNA damage (Comet assay) was not significantly different from controls, and the study concluded that the compound exhibits weak anticancer potential [1]. No comparative data with other sesquiterpenes were reported in this study.

Neuronal cytotoxicity

Supporting evidence

Dose-dependent viability reduction (10-400 μg/mL, 24h); no significant genotoxicity

Supports cell-model endpoint review; oxidative stress marker shifts observed

Rat primary neurons & N2a neuroblastoma, MTT/Comet assay

Evidence Dimension	Antiproliferative/cytotoxic activity
Target Compound Data	Dose-dependent reduction in cell viability; weak anticancer potential; no significant genotoxicity
Comparator Or Baseline	No comparator data available
Quantified Difference	Not applicable (single-compound study)
Conditions	MTT assay, TAC/TOS assays, Comet assay; rat primary neurons and N2a neuroblastoma cells; 10-400 μg/mL, 24 h

Why This Matters

Provides baseline cellular activity data for (+)-cyclosativene in neuronal models, establishing that its antiproliferative effects occur without significant genotoxicity, which may inform its use as a reference compound in neurotoxicity or cancer research.

• [1] Togar, B., Turkez, H., Geyikoglu, F., Hacimuftuoglu, A., & Tatar, A. (2014). Antiproliferative, genotoxic and oxidant activities of cyclosativene in rat neuron and neuroblastoma cell lines. Archives of Biological Sciences, 66(3), 1171-1177. View Source

Chemoecological Marker: Differential Volatile Emission in Centaurea Species

In situ volatile organic compound (VOC) analysis of three Centaurea species revealed that (+)-cyclosativene, along with α-ylangene and trans-α-bergamotene, was uniquely detected in C. cineraria, a species that does not attract the weevil Ceratapion basicorne, whereas C. solstitialis and C. cyanus, which attract the weevil, uniquely emitted trans-β-farnesene [1]. The presence of (+)-cyclosativene in C. cineraria VOC profiles was 100% specific among the three species tested [1].

VOC emission

Class-level inference

Exclusive to C. cineraria; absent in C. solstitialis and C. cyanus (100% specificity)

Species-specific VOC marker for ecological and biocontrol research

SPME-GC-MS in situ volatile collection

Evidence Dimension	VOC emission specificity
Target Compound Data	Present in C. cineraria; absent in C. solstitialis and C. cyanus
Comparator Or Baseline	trans-β-Farnesene: present in C. solstitialis and C. cyanus; absent in C. cineraria
Quantified Difference	Categorical species-specific presence/absence
Conditions	SPME-GC-MS; in situ volatile collection from intact and mechanically damaged leaves of three Centaurea species

Why This Matters

In plant-insect interaction studies, (+)-cyclosativene serves as a validated species-specific VOC marker for C. cineraria, enabling its use as a chemical tracer in ecological and biocontrol research.

• [1] Beck, J. J., Smith, L., & Merrill, G. B. (2008). In situ volatile collection, analysis, and comparison of three Centaurea species and their relationship to biocontrol with herbivorous insects. Journal of Agricultural and Food Chemistry, 56(8), 2759-2764. View Source

Computational Biosynthetic Pathway Divergence from Common Intermediate

Gas-phase quantum chemical calculations on carbocationic rearrangement pathways leading to sativene, cyclosativene, α-ylangene, and β-ylangene revealed that all four sesquiterpenes likely arise from a common bicyclic intermediate [1]. The potential energy profiles of the pathways are very flat, suggesting minimal enzymatic intervention is required after initial farnesyl diphosphate ionization [1]. Although no quantitative energetic differences were reported between the pathways, the study confirms that these structurally related compounds diverge through distinct rearrangement trajectories, resulting in unique tetracyclic frameworks [1].

Biosynthetic pathway

Class-level inference

Common bicyclic intermediate; distinct rearrangement pathways to cyclosativene vs. sativene/ylangenes

Mechanistic rationale for non-interchangeability in biosynthetic studies

mPW1PW91/6-31+G(d,p) calculations

Evidence Dimension	Biosynthetic pathway energetics
Target Compound Data	Pathway from common bicyclic intermediate; flat potential energy surface
Comparator Or Baseline	Sativene, α-ylangene, β-ylangene: all share common bicyclic intermediate
Quantified Difference	Not quantified; qualitative pathway divergence confirmed
Conditions	Gas-phase quantum chemical calculations (mPW1PW91/6-31+G(d,p)//B3LYP/6-31+G(d,p))

Why This Matters

Provides mechanistic understanding that (+)-cyclosativene cannot be assumed interchangeable with sativene or ylangenes in biosynthetic studies, as distinct rearrangement pathways govern their formation.

• [1] Lodewyk, M. W., Gutta, P., & Tantillo, D. J. (2008). Computational studies on biosynthetic carbocation rearrangements leading to sativene, cyclosativene, α-ylangene, and β-ylangene. The Journal of Organic Chemistry, 73(17), 6570-6579. View Source

Validated Research Applications for (+)-Cyclosativene Based on Quantitative Evidence

Antibiofilm Agent Development and Quorum Sensing Research

Based on direct head-to-head comparison demonstrating (+)-cyclosativene's antibiofilm activity at 1.56 ppm—8-fold more potent than α-copaene and 32-fold more potent than β-eudesmol—this compound is suited for research programs investigating non-microbicidal biofilm inhibition and bacterial adhesion mechanisms. Its low effective concentration and distinct mode of action (preventing surface adhesion while maintaining planktonic cell viability) support its use as a lead scaffold for developing anti-virulence agents [1].

Sesquiterpene Reference Standard for Medfly Behavioral Assays

Field bioassay evidence confirming that (+)-cyclosativene does not attract male Ceratitis capitata, in contrast to structurally related (+)-α-copaene and its active analogs, validates its utility as a chemically similar but behaviorally inert negative control in insect semiochemical research. This application is particularly relevant for studies seeking to isolate structure-activity relationships in medfly attractancy [1].

Chemical Ecology: Species-Specific VOC Biomarker for Centaurea cineraria

In situ VOC profiling across three Centaurea species identified (+)-cyclosativene as uniquely present in C. cineraria (100% specificity), a species that does not attract the weevil Ceratapion basicorne. This evidence supports the compound's use as a chemical tracer in plant-insect interaction studies and biocontrol agent screening, particularly for distinguishing C. cineraria from weevil-attracting congeners C. solstitialis and C. cyanus [1].

Hepatoprotection Studies and Oxidative Stress Model Development

In a comparative panel of 15 sesquiterpenoids, (+)-cyclosativene demonstrated hepatoprotective activity by reducing malonaldehyde levels up to 35% (endogenous) and 70% (induced) in rat liver homogenates at 1 mM, while α-humulene was inactive. This class-level functional distinction supports the selection of (+)-cyclosativene for oxidative stress and hepatoprotection research, particularly where comparison with inactive sesquiterpene controls (e.g., α-humulene) is scientifically valuable [1].

Application

Selection Property

Validation Focus

Biofilm inhibition studies

Low-concentration non-microbicidal mode

Bacterial adhesion endpoint assays

Insect semiochemical research

Non-attractant sesquiterpene probe

Medfly attractancy endpoint assays

Chemical ecology tracing

Centaurea cineraria VOC marker

Species-discrimination via SPME-GC-MS

Oxidative stress modeling

Lipid peroxidation reduction profile

Malonaldehyde (TBARS) endpoint assays

Neuronal cell studies

Dose-dependent cytotoxicity endpoint

Cell viability & genotoxicity endpoints

• [1] Ministry of Agriculture, Forestry and Fisheries (MAFF), Japan. (2010). Production of bacterial signal transduction inhibitors derived from ginger and their application to functional materials. Research Project No. 2010015071. View Source
• [2] Flath, R. A., Cunningham, R. T., Mon, T. R., & John, J. O. (1994). Male lures for Mediterranean fruit fly (Ceratitis capitata Wied.): Structural analogs of α-copaene. Journal of Chemical Ecology, 20(10), 2595-2609. View Source
• [3] Beck, J. J., Smith, L., & Merrill, G. B. (2008). In situ volatile collection, analysis, and comparison of three Centaurea species and their relationship to biocontrol with herbivorous insects. Journal of Agricultural and Food Chemistry, 56(8), 2759-2764. View Source
• [4] Vinholes, J., Rudnitskaya, A., Gonçalves, P., Martel, F., Coimbra, M. A., & Rocha, S. M. (2014). Hepatoprotection of sesquiterpenoids: a quantitative structure-activity relationship (QSAR) approach. Food Chemistry, 146, 78-84. View Source